N-(4-methylbenzyl)thiophene-2-sulfonamide

• Molecular Formula: C12H13NO2S2
• Molecular Weight: 267.4 g/mol
• IUPAC Name: N-[(4-methylphenyl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C12H13NO2S2/c1-10-4-6-11(7-5-10)9-13-17(14,15)12-3-2-8-16-12/h2-8,13H,9H2,1H3
• InChI Key: GWIZMNGHGMASIR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CS2

Description

N-(4-methylbenzyl)thiophene-2-sulfonamide, also known as MBTS, is a chemical compound that has gained attention in the scientific community due to its potential use in the field of medicine. MBTS is a sulfonamide derivative that is synthesized through a multi-step process.

Scientific Research Applications

N-(4-methylbenzyl)thiophene-2-sulfonamide has been studied for its potential use in the field of medicine. Research has shown that N-(4-methylbenzyl)thiophene-2-sulfonamide has anti-inflammatory and anti-cancer properties. N-(4-methylbenzyl)thiophene-2-sulfonamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(4-methylbenzyl)thiophene-2-sulfonamide has also been shown to reduce inflammation in animal models of inflammatory diseases.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)thiophene-2-sulfonamide is not fully understood. It is believed that N-(4-methylbenzyl)thiophene-2-sulfonamide inhibits the activity of enzymes involved in the inflammatory and cancer pathways. N-(4-methylbenzyl)thiophene-2-sulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory molecules. N-(4-methylbenzyl)thiophene-2-sulfonamide has also been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)thiophene-2-sulfonamide has been shown to have a number of biochemical and physiological effects. N-(4-methylbenzyl)thiophene-2-sulfonamide has been shown to reduce the production of inflammatory molecules such as prostaglandins and cytokines. N-(4-methylbenzyl)thiophene-2-sulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-(4-methylbenzyl)thiophene-2-sulfonamide has been shown to reduce the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-methylbenzyl)thiophene-2-sulfonamide has a number of advantages for use in lab experiments. N-(4-methylbenzyl)thiophene-2-sulfonamide is relatively easy to synthesize and can be obtained in large quantities. N-(4-methylbenzyl)thiophene-2-sulfonamide is also stable and can be stored for extended periods of time. However, there are also limitations to the use of N-(4-methylbenzyl)thiophene-2-sulfonamide in lab experiments. N-(4-methylbenzyl)thiophene-2-sulfonamide has low solubility in water, which can make it difficult to dissolve in certain experimental conditions. In addition, N-(4-methylbenzyl)thiophene-2-sulfonamide has not been extensively studied in vivo, which limits its potential use in animal models.

Future Directions

There are a number of future directions for research on N-(4-methylbenzyl)thiophene-2-sulfonamide. One potential direction is to study the mechanism of action of N-(4-methylbenzyl)thiophene-2-sulfonamide in more detail. This could involve identifying the specific enzymes and pathways that are affected by N-(4-methylbenzyl)thiophene-2-sulfonamide. Another potential direction is to study the effects of N-(4-methylbenzyl)thiophene-2-sulfonamide in animal models of cancer and inflammatory diseases. This could provide valuable information on the potential use of N-(4-methylbenzyl)thiophene-2-sulfonamide in the treatment of these conditions. Finally, further research could be done to optimize the synthesis of N-(4-methylbenzyl)thiophene-2-sulfonamide and to improve its solubility in water.

Synthesis Methods

N-(4-methylbenzyl)thiophene-2-sulfonamide is synthesized through a multi-step process. The first step involves the reaction of 4-methylbenzyl chloride with sodium sulfite to form 4-methylbenzyl sulfonate. The second step involves the reaction of 4-methylbenzyl sulfonate with thiophene-2-amine to form N-(4-methylbenzyl)thiophene-2-sulfonamide. The synthesis of N-(4-methylbenzyl)thiophene-2-sulfonamide is a relatively simple process and can be done in a laboratory setting.